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Abstract: Copper(ll) molybdate (CuMoOa) is an inorganic compound that has garnered
significant interest due to its complex polymorphism and the associated thermochromic and
piezochromic properties.[1][2] These characteristics stem from first-order structural phase
transitions that can be induced by changes in temperature and pressure.[3][4] This document
provides a comprehensive technical overview of the known phase transitions in CuMoOa4, with
a primary focus on the well-documented transition between the a and y polymorphs. It details
the structural and coordination changes that drive these transitions, summarizes key
guantitative data, outlines experimental protocols for synthesis and analysis, and presents
visual diagrams to clarify the relationships and workflows involved in studying this material.

Polymorphs of Copper(ll) Molybdate

Copper(ll) molybdate can exist in several polymorphic forms, with at least five reported in the
literature.[5] The most extensively studied are the a and y phases, which are stable at different
temperature and pressure regimes.
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e 0-CuMoOa: This is the stable polymorph under ambient conditions.[5] It possesses a triclinic
crystal structure with a P-1 space group and typically exhibits a green color.[6][7] In the a-
phase, the copper ions (Cuz*) are found in both octahedral (CuOs) and square-pyramidal
(CuOs) coordination environments, while the molybdenum atoms are in a tetrahedral (MoOa)
coordination.[3][6]

e y-CuMoOa: This phase is stable at low temperatures (below 200 K) or high pressures.[1][5] It
is characterized by a brownish-red color and also has a triclinic P-1 crystal structure.[2][7]
The transition from the a to the y phase involves a significant structural rearrangement where
the square-pyramidal CuOs complexes transform into elongated octahedral (CuQs)
coordination.[6][8] Concurrently, the molybdenum environment changes from tetrahedral
(MoOa4) to distorted octahedral (M0oOs).[7][9]

o Other Polymorphs: Other phases, including 3-CuMoOa (a high-temperature phase),
CuMoOa-II, CuMoOa-lll (high-pressure phases with a distorted wolframite structure), and &-
CuMoOs4, have also been reported.[5][10] Notably, unlike the a and y phases, some of these
other polymorphs exhibit magnetic ordering at low temperatures.[5]

The a - y Phase Transition

The transition between the a and y phases is a first-order displacive transition, characterized by
a significant volume reduction of approximately 12-13% when proceeding from a to y.[7][8] This
transition is responsible for the compound's notable chromic properties.

Temperature-Induced Transition (Thermochromism)

The a < y phase transition can be induced by varying the temperature. This reversible
phenomenon exhibits a distinct hysteresis loop:

e Cooling (o — y): The transition from the green a-phase to the brownish-red y-phase occurs
upon cooling to temperatures below 200 K.[1] Single-crystal experiments have observed the
transition at approximately 190 K.[4][8]

e Heating (y — a): The reverse transition from the y-phase back to the a-phase takes place in
the temperature range of 230—280 K upon heating.[9][11]

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://pubs.acs.org/doi/pdf/10.1021/cm801162j
https://www.researchgate.net/figure/Crystallographic-structure-of-the-and-phases-of-CuMoO-4-triclinic-P-1-space_fig1_237434960
https://bib-pubdb1.desy.de/record/405823/files/pssb_201800074.pdf
https://www.researchgate.net/publication/271883950_Structural_phase_transition_and_thermochromic_behavior_of_synthesized_W-substituted_CuMoO4
https://www.researchgate.net/figure/Crystallographic-structure-of-the-and-phases-of-CuMoO-4-triclinic-P-1-space_fig1_237434960
https://www.researchgate.net/publication/237434960_Optical_study_of_the_piezochromic_transition_in_CuMoO4_by_pressure_spectroscopy
https://pubs.acs.org/doi/pdf/10.1021/cm801162j
https://www.researchgate.net/publication/276151381_Synthesis_Characterization_and_Crystal_Structure_of_a_Copper_Molybdate_Coordination_Polymer_as_an_Epoxidation_Catalyst
https://bib-pubdb1.desy.de/record/405823/files/pssb_201800074.pdf
https://www.researchgate.net/figure/Crystallographic-structure-of-the-and-phases-of-CuMoO-4-triclinic-P-1-space_fig1_237434960
https://www.mdpi.com/2073-4352/12/3/365
https://bib-pubdb1.desy.de/record/405823/files/pssb_201800074.pdf
https://www.researchgate.net/publication/323855367_X-ray_absorption_spectroscopy_of_thermochromic_phase_transition_in_CuMoO4
https://pubs.acs.org/doi/pdf/10.1021/cm801162j
https://dspace.lu.lv/server/api/core/bitstreams/cc8836ac-c64c-493f-bc68-e0c7290a736c/content
https://pubs.acs.org/doi/pdf/10.1021/cm801162j
https://bib-pubdb1.desy.de/record/405823/files/pssb_201800074.pdf
https://www.mdpi.com/2073-4352/12/3/365
https://www.researchgate.net/publication/237434960_Optical_study_of_the_piezochromic_transition_in_CuMoO4_by_pressure_spectroscopy
https://pubs.acs.org/doi/10.1021/cm901029v
https://www.mdpi.com/2073-4352/12/3/365
https://www.researchgate.net/publication/323855367_X-ray_absorption_spectroscopy_of_thermochromic_phase_transition_in_CuMoO4
https://files01.core.ac.uk/reader/333610250
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139606?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This thermochromic behavior is linked to changes in the electronic structure, specifically the
broadening of the O2~ — Cu?* charge-transfer band and the disappearance of an intense peak
at 1.49 eV associated with the CuOs complexes present only in the a-phase.[1]

Pressure-Induced Transition (Piezochromism)

Applying external pressure at room temperature can also induce the a — y phase transition.
e For bulk CuMoOa, this transition occurs at approximately 0.2-0.25 GPa (2.0-2.5 kbar).[1][8]

o For nanocrystalline a-CuMoOa4, the transition pressure is observed to be higher, initiating at
around 0.5 GPa.[8][12] In studies on nanocrystalline samples, this pressure-induced
transition was found to be irreversible, with the y-phase remaining stable even after the
pressure was released.[8][12]

The mechanism involves a rearrangement of copper complexes, leading to a more compact
crystal structure, which explains the significant volume reduction.[1][13]

Quantitative Data Summary

The following tables summarize the critical quantitative data associated with the CuMoOa
phase transitions.

Table 1: Transition Conditions for Copper(ll) Molybdate

. Condition .
. . Condition . Associated
Transition Stimulus . (Nanocrystalli
(Bulk Material) Change
ne)
Color: Green
Temperature ~190-200 K[1] .
a-y (Cooling) 4] - - Brownish-
oolin
< Red
Temperature Color: Brownish-
y - o , 230-280 K[9][11] -
(Heating) Red - Green

| a - y | Pressure (RT) | 0.2 - 0.25 GPa[1][8] | Onset at 0.5 GPa[8][12] | Volume Reduction:
~13%][8] |
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Table 2: Crystallographic Data for a- and y-CuMoOa4 Polymorphs

y-CuMoOas (High

Parameter o-CuMoOas (Ambient)

Pressure/Low Temp)
Crystal System Triclinic[6] Triclinic[7]
Space Group P-1[6] P-1[7]
Lattice Constant a 9.870 A[12] 6.786 A
Lattice Constant b 6.764 A[12] 8.113 A
Lattice Constant ¢ 8.337 A[12] 9.897 A
Lattice Angle a 101.13°[12] 103.51°
Lattice Angle B 96.90°[12] 103.25°
Lattice Angle y 107.03°[12] 107.01°
Cuz* Coordination CuOs & CuOs[3] CuOe[8]

| Mo®* Coordination | MoOa[7] | MoOs[7] |

Note: Lattice parameters for y-CuMoOa are taken from high-pressure studies and may vary
slightly with the specific conditions.

Visualization of Relationships and Workflows

The relationships between the stimuli and the resulting phases, as well as a typical
experimental workflow, are depicted below.
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Caption: Logical relationship between external stimuli and CuMoOas phases.
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Caption: Experimental workflow for CuMoOa synthesis and analysis.

Experimental Protocols
Synthesis of a-CuMoOa

Method 1: Solid-State Reaction A common and straightforward method for producing
polycrystalline a-CuMoOa.

e Precursors: High-purity copper(ll) oxide (CuO) and molybdenum(VI) oxide (MoOs) powders.

e Procedure: Mix stoichiometric amounts of the precursor powders thoroughly in an agate
mortar.
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 Calcination: Heat the mixture in an alumina crucible in air at 650 °C for 8-12 hours.[7]

 Verification: The resulting green powder should be confirmed as phase-pure a-CuMoOa
using X-ray Diffraction (XRD).

Method 2: Sol-Gel Synthesis This method can produce more homogeneous, submicronic
powders.[14]

Precursors: Copper salts (e.g., Cu(NOs)2:-nH20), ammonium heptamolybdate
((NH4)sM07024:4H20), and citric acid (CA).[14]

o Gel Formation: Prepare an aqueous solution of the copper and molybdate precursors. Add
citric acid as a complexing and polymerizing agent. The solution is heated to form a viscous
gel.[15]

» Decomposition: Dry the gel (e.g., at 120 °C) and then decompose it at a higher temperature
(e.g., 300 °C).[14]

» Calcination: Calcine the decomposed powder in the range of 400-500 °C for approximately 2
hours to crystallize the pure a-CuMoOa4 phase.[14]

Characterization of Phase Transitions

X-ray Diffraction (XRD) XRD is the primary technique for identifying the crystal structure of the
different polymorphs.

o Protocol: Powder XRD patterns are collected using a diffractometer with a standard X-ray
source (e.g., Cu Ka). Data is typically collected over a 26 range of 10-70°.

 In-Situ Analysis: To study the transitions, XRD can be performed on samples mounted in
variable temperature cryostats or high-pressure diamond anvil cells.[8] This allows for the
direct observation of structural changes as temperature or pressure is varied.

o Data Analysis: The resulting diffraction patterns are compared with standard reference
patterns (e.g., JCPDS) to identify the phases present.[16] Rietveld refinement of the data
can be used to obtain precise lattice parameters.[12]
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X-ray Absorption Spectroscopy (XAS) XAS, including X-ray Absorption Near Edge Structure
(XANES) and Extended X-ray Absorption Fine Structure (EXAFS), is a powerful tool for probing
the local atomic environment around specific elements.

e Protocol: Spectra are collected at a synchrotron facility. For CuMoQOa4, data is recorded at
both the Cu K-edge (~8979 eV) and the Mo K-edge (~20000 eV).[10] The sample is
measured in transmission mode, often using a cryostat to control the temperature.[11]

o Data Analysis: The pre-edge features in the Mo K-edge XANES are particularly sensitive to
the change in molybdenum coordination from tetrahedral (a-phase) to octahedral (y-phase),
allowing for precise tracking of the phase transition.[7][9] EXAFS analysis provides
information on bond distances and coordination numbers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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